(E)-N-(3-chlorophenyl)-3-(4,5-dimethoxy-2-nitrophenyl)prop-2-enamide

• IUPAC Name: (E)-N-(3-chlorophenyl)-3-(4,5-dimethoxy-2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C17H15ClN2O5/c1-24-15-8-11(14(20(22)23)10-16(15)25-2)6-7-17(21)19-13-5-3-4-12(18)9-13/h3-10H,1-2H3,(H,19,21)/b7-6+
• InChI Key: WEAZHOVLUBJUPA-VOTSOKGWSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C=CC(=O)NC2=CC(=CC=C2)Cl)[N+](=O)[O-])OC
• Isomeric SMILES: COC1=C(C=C(C(=C1)/C=C/C(=O)NC2=CC(=CC=C2)Cl)[N+](=O)[O-])OC
• Molecular Formula: C17H15ClN2O5
• Molecular Weight: 362.8 g/mol

Description

(E)-N-(3-chlorophenyl)-3-(4,5-dimethoxy-2-nitrophenyl)prop-2-enamide, or CPD-NPP, is a synthetic compound with a wide range of applications in scientific research. It has been used in various studies to investigate the biochemical and physiological effects of various compounds, as well as in the development of new drugs. CPD-NPP is a versatile compound with a wide range of potential applications, and its use in research is likely to continue to expand in the future.

Scientific Research Applications

Neuroscience Research

The structural similarity of this compound to phenylethylamine, a neuromodulator in the human body, suggests potential applications in neuroscience. .

Pharmacological Studies

Given the presence of a nitro group, this compound may be explored for its pharmacological effects. Nitro groups are often found in therapeutic agents with antimicrobial and anticancer properties. .

Drug Discovery

The chlorine atoms in the compound can be strategically important. Chlorine substitution in biologically active molecules can enhance their activity. .